(2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol

• IUPAC Name: (2,4-dimethoxyphenyl)-thiophen-2-ylmethanol
• InChI: InChI=1S/C13H14O3S/c1-15-9-5-6-10(11(8-9)16-2)13(14)12-4-3-7-17-12/h3-8,13-14H,1-2H3
• InChI Key: PCHQWJJRPDSLJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(C2=CC=CS2)O)OC
• Molecular Formula: C13H14O3S
• Molecular Weight: 250.32 g/mol

Description

(2,4-Dimethoxyphenyl)(thiophen-2-yl)methanol is a useful research compound. Its molecular formula is C13H14O3S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.6 M solution of n-butyllithium in hexane (9.5 ml; 15.2 mmol; 1.1 eq) is added dropwise to a solution of compound (7) (3 g; 13.8 mmol; 1.0 eq) in 90 ml of anhydrous THF cooled to −78° C. The solution is stirred for 1 hour at −78° C. and then 2-formylthiophene (4.7 ml; 49.5 mmol; 3.6 eq) is added dropwise. The solution is stirred for 3 hours at 78° C., then for 15 hours at room temperature, and then 150 ml of water is added. After extraction with ethyl acetate (2×150 ml), the organic phases are combined, dried over MgSO4 and concentrated under reduced pressure. The oil obtained is purified by chromatography on silica gel (eluent: cyclohexane/ethyl acetate: 10:0 to 8:2) to lead to a mixture of compound (8) and thiophene-2-methanol (3.3 g; 85% by mass of compound (8); 87%) obtained as a yellow oil.